
An In-depth Technical Guide to the Physical
Properties of Formylhydrazine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Formylhydrazine

Cat. No.: B046547 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of

formylhydrazine, with a specific focus on its melting and boiling points. The information is

intended for researchers, scientists, and professionals in the field of drug development who

may utilize formylhydrazine as a reagent or intermediate in organic synthesis.

Physical and Chemical Properties of
Formylhydrazine
Formylhydrazine, also known as formic acid hydrazide, is a simple hydrazide with the

chemical formula CH₄N₂O.[1] It presents as a white to yellow crystalline solid, often in the form

of flakes or needle-like crystals.[2][3][4] It is soluble in water, ethanol, ether, benzene, and

chloroform.[2][5][6] Due to its hygroscopic nature, it should be stored in a cool, dark place

under an inert atmosphere, with some sources recommending storage in a freezer at

temperatures below -20°C.[2][3]

The quantitative physical properties of formylhydrazine are summarized in the table below.
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Physical Property Value Notes

Melting Point 52-57 °C[2][4][6][7][8]
A specific value of 54 °C is

also commonly cited.[1]

Boiling Point 90 °C[2][4][6][7]
Measured at a reduced

pressure of 0.7 mmHg.

Molecular Weight 60.06 g/mol [1][2]

Density ~1.094 g/cm³ (Predicted)[2][7]

Flash Point >110 °C (>230 °F)[2][5]

Vapor Pressure 10 mmHg[2] at 25 °C

Experimental Protocols for Determination of
Physical Properties
The following sections detail the standard laboratory procedures for determining the melting

and boiling points of a solid organic compound such as formylhydrazine.

The melting point of a solid is the temperature at which it transitions from the solid to the liquid

phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The

presence of impurities typically causes a depression and broadening of the melting point range.

[9]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (optional)
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Procedure:

Sample Preparation: A small amount of dry formylhydrazine is placed on a clean, dry

surface. If the crystals are large, they should be finely powdered using a mortar and pestle.

[10] The open end of a capillary tube is pushed into the powdered sample.[9][11] The tube is

then inverted and gently tapped on a hard surface to pack the solid into the sealed end.[9]

This process is repeated until the sample fills the tube to a height of 2-3 mm.[9][12]

Apparatus Setup (Mel-Temp): The capillary tube is placed into one of the sample slots of the

Mel-Temp apparatus. The thermometer is inserted into its designated holder.

Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer using a

rubber band or thread, ensuring the bottom of the capillary is aligned with the thermometer

bulb.[12][13] The thermometer and attached capillary are then immersed in the oil of the

Thiele tube, making sure the sample is below the oil level.[11]

Measurement:

Rapid Determination: The apparatus is heated rapidly to obtain an approximate melting

point range. This provides a target temperature for a more accurate measurement.

Accurate Determination: The apparatus is cooled to at least 10-15 °C below the

approximate melting point. A fresh sample is prepared and heated. As the temperature

approaches the expected melting point, the heating rate is slowed to approximately 1-2 °C

per minute.[10]

Data Recording: The temperature at which the first liquid droplets appear is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range.[9] For pure formylhydrazine, this range

should be narrow.

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[14] Since formylhydrazine is a solid at room temperature,

it must first be melted to determine its boiling point. The literature value is provided at reduced

pressure, indicating that a vacuum distillation or a micro boiling point determination method

under vacuum would be necessary for accurate verification. The following is a general micro

method that can be adapted for reduced pressure.
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Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube with mineral oil)

Rubber band or thread

Procedure:

Sample Preparation: A small amount of formylhydrazine is placed in a small test tube and

gently heated until it melts. Approximately 0.5 mL of the molten liquid is required.[15]

Apparatus Setup: A capillary tube, with its open end facing down, is placed inside the test

tube containing the molten formylhydrazine.[15] The test tube is then attached to a

thermometer using a rubber band or thread, with the sample aligned with the thermometer

bulb.[13]

Heating: The assembly is immersed in a heating bath (Thiele tube). The bath is heated

gently. As the temperature rises, air trapped in the capillary tube will expand and be released

as a slow stream of bubbles.[15][16]

Measurement: Heating is continued until a continuous and rapid stream of bubbles emerges

from the capillary tube. This indicates that the air has been expelled and the vapor of the

substance is now escaping.[13][15] The heat source is then removed, and the apparatus is

allowed to cool slowly.

Data Recording: The temperature is monitored as the liquid cools. The point at which the

bubbling stops and the liquid begins to be drawn up into the capillary tube is recorded as the

boiling point.[13][15] At this temperature, the external pressure is equal to the vapor pressure

of the substance.

Visualized Experimental Workflow
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The following diagram illustrates the general workflow for the determination of the physical

properties of a chemical compound like formylhydrazine.

Workflow for Physical Property Determination

Preparation

Melting Point Determination Boiling Point Determination

Finalization

Obtain Pure Sample
of Formylhydrazine

Prepare Sample for Analysis
(e.g., powdering, loading capillary)

Select Apparatus
(Mel-Temp or Thiele Tube) Melt Solid Sample

Perform Rapid Heating
to Find Approximate MP

Perform Slow Heating
(~1-2 °C/min) for Accuracy

Record Melting
Point Range

Compile Data into Table

Set up Micro Boiling
Point Apparatus

Heat Until Vigorous Bubbling

Cool and Record Temperature
when Liquid Enters Capillary

Compare with Literature Values
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Click to download full resolution via product page

Caption: Workflow for determining the melting and boiling points of formylhydrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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